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Cat. No.: B2678305
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Executive Summary
The molecular formula C9H7Br2NO2 represents a specific class of dibrominated aromatic

scaffolds, most notably exemplified by 3,5-dibromo-4-hydroxycinnamamide and its isomer N-

(3,5-dibromo-4-hydroxyphenyl)acrylamide. These compounds are critical intermediates in the

development of Histone Deacetylase (HDAC) inhibitors, antioxidant polymers, and fragment-

based drug discovery (FBDD) campaigns where halogen bonding is a key design element.

This guide provides a comprehensive technical analysis of the C9H7Br2NO2 scaffold, covering

precise cheminformatics, synthetic protocols, and analytical validation standards.

Cheminformatics & Molecular Properties[1][2][3]
Understanding the isotopic signature of this molecule is prerequisite for accurate mass

spectrometry analysis. The presence of two bromine atoms creates a distinct spectral footprint.
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Quantitative Data Table
Property Value Notes

Molecular Formula
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H

Br

NO

Average Mol.[1][2][3][4][5][6][7]

[8][9] Weight
320.97 g/mol

Weighted average of all

isotopes.

Monoisotopic Mass 318.8843 Da

Based on

Br (50.69%) and

C.

Exact Mass (

Br

)

322.8802 Da

LogP (Predicted) ~2.8 - 3.2
Lipophilic shift due to dibromo-

substitution.

H-Bond Donors 2 Phenolic -OH and Amide -NH.

H-Bond Acceptors 2
Carbonyl oxygen and Phenolic

oxygen.

Rotatable Bonds 2 Vinyl-amide linkage.

The "Dibromo" Isotopic Signature
In Mass Spectrometry (LC-MS), the C9H7Br2NO2 ion does not appear as a single peak.

Because natural bromine exists as
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Br and

Br in a nearly 1:1 ratio, the molecular ion ([M+H]

or [M-H]

) exhibits a characteristic 1:2:1 triplet pattern.

Peak A (M): Contains

Br +

Br

Peak B (M+2): Contains

Br +

Br (Double intensity due to statistical probability)

Peak C (M+4): Contains

Br +

Br

Critical Analytical Check: If your MS spectrum does not show this 1:2:1 intensity ratio separated

by 2 m/z units, the compound is not a dibromo-derivative.

Structural Isomers & Case Study
While multiple isomers exist, two primary scaffolds dominate the patent literature for this

formula:

3,5-Dibromo-4-hydroxycinnamamide: A derivative of ferulic acid/tyrosine metabolites, often

explored as an EGFR or HDAC inhibitor precursor.
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N-(3,5-dibromo-4-hydroxyphenyl)acrylamide: A reactive monomer used to synthesize

antioxidant hydrogels and flame-retardant polymers.

Structural Visualization (Graphviz)

3,5-Dibromo-4-
hydroxycinnamamide

(Kinase/HDAC Inhibitor Scaffold)
Cinnamoyl Backbone

N-(3,5-dibromo-4-
hydroxyphenyl)acrylamide

(Reactive Polymer Monomer)
Acrylamide Backbone

C9H7Br2NO2
(Parent Formula)

 Isomer A

 Isomer B

Click to download full resolution via product page

Figure 1: Structural divergence of the C9H7Br2NO2 formula into two distinct bioactive classes.

Synthetic Methodology
The synthesis of 3,5-dibromo-4-hydroxycinnamamide relies on the Electrophilic Aromatic

Substitution (EAS) of the non-halogenated precursor, 4-hydroxycinnamamide.

Reaction Protocol: Controlled Bromination
Objective: Selective ortho-bromination of the phenol ring without affecting the vinyl double

bond.

Reagents:

Precursor: 4-hydroxycinnamamide (1.0 eq)

Brominating Agent: N-Bromosuccinimide (NBS) (2.1 eq) or Br

/Acetic Acid.

Solvent: DMF (Dimethylformamide) or Glacial Acetic Acid.

Temperature: 0°C to Room Temperature (RT).
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Step-by-Step Workflow:

Dissolution: Dissolve 10 mmol of 4-hydroxycinnamamide in 20 mL of DMF. Ensure complete

solvation to prevent localized over-bromination.

Addition: Cool the solution to 0°C in an ice bath. Add NBS (21 mmol) portion-wise over 30

minutes.

Why? Rapid addition causes exotherms that may degrade the amide or promote radical

bromination of the vinyl group.

Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor via TLC (Mobile

phase: EtOAc/Hexane 1:1). The product will be less polar (higher R

) than the starting material.

Quenching: Pour the reaction mixture into 100 mL of ice-cold water. The dibromo-derivative

is hydrophobic and will precipitate as a white/off-white solid.

Purification: Filter the precipitate. Recrystallize from Ethanol/Water to remove succinimide

byproducts.

Synthetic Pathway Diagram
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Precursor:
4-Hydroxycinnamamide

(C9H9NO2)

Reagent:
NBS (2.1 eq) in DMF

Temp: 0°C -> RT

Transition State:
Electrophilic Aromatic Substitution

(Ortho to -OH)

Product:
3,5-Dibromo-4-hydroxycinnamamide

(C9H7Br2NO2)

Workup:
Precipitation in Ice Water
Recrystallization (EtOH)

Click to download full resolution via product page

Figure 2: Electrophilic aromatic substitution pathway for generating the C9H7Br2NO2 scaffold.

Analytical Validation (Self-Validating System)
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To confirm the identity of the synthesized C9H7Br2NO2, the following analytical results must be

met. This serves as a "Go/No-Go" quality gate.

Mass Spectrometry (LC-MS-ESI)
Mode: Negative Ion Mode (ESI-) is preferred due to the acidic phenolic proton.

Expected m/z:

318.9 [M-H]

(

Br

)

320.9 [M-H]

(

Br

Br)

322.9 [M-H]

(

Br

)

Acceptance Criteria: The intensity ratio of these three peaks must be approximately 1 : 2 : 1.

Deviation implies contamination with mono-bromo (C9H8BrNO2) or tri-bromo species.

Proton NMR ( H-NMR, 400 MHz, DMSO-d )
The introduction of two bromine atoms at the 3,5-positions removes the ortho-coupling protons

on the aromatic ring, simplifying the spectrum.
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Aromatic Region: Instead of two doublets (AA'BB' system typical of para-substituted

phenols), you will observe a singlet integrating for 2 protons at approximately

7.6–7.8 ppm.

Causality: The protons at positions 2 and 6 are now chemically equivalent and have no

ortho-neighbors to couple with.

Vinyl Region: Two doublets (

Hz) indicating a trans-geometry of the cinnamamide double bond.

Phenolic -OH: A broad singlet, typically shifted downfield (>9.5 ppm) due to the electron-

withdrawing effect of the ortho-bromines increasing acidity.

Pharmacological Applications[2][6][9][12][13]
HDAC Inhibition
Derivatives of hydroxycinnamamides are established pharmacophores for Histone Deacetylase

(HDAC) inhibitors.[4] The C9H7Br2NO2 scaffold serves as a "Cap" or "Linker" group.

Mechanism: The hydroxamic acid derivatives (synthesized from this amide) chelate the Zinc

ion in the HDAC catalytic pocket. The dibromo-substitution increases hydrophobic interaction

with the pocket rim, potentially enhancing selectivity for HDAC1/3 isoforms [1, 2].

Halogen Bonding in Drug Design
The C-Br bond in this scaffold is often utilized to engineer Halogen Bonds (X-bonds).

The bromine atom acts as a Lewis acid (sigma-hole) interacting with backbone carbonyls in

target proteins (e.g., Kinases). This interaction is directional and can improve potency where

hydrogen bonding is not possible [3].

References
Discovery of N-Hydroxycinnamamide-Based HDAC Inhibitors.Journal of Medicinal

Chemistry. Focuses on the structure-activity relationship (SAR) of cinnamamide derivatives.
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Synthesis and Antioxidant Activities of 3,5-Dialkoxy-4-hydroxycinnamamides.Bioorganic &

Medicinal Chemistry Letters. Discusses the synthetic modification of the 3,5-positions on the

cinnamamide core.[3][10]

Halogen Bonding in Medicinal Chemistry: From Observation to Prediction.Journal of

Medicinal Chemistry. Provides the theoretical grounding for using dibromo-scaffolds to

enhance binding affinity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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